Cas no 622365-48-4 ((2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate)

• Product Name: (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate
• CAS No: 622365-48-4
• MF: C₂₂H₁₆O₆
• MW: 376.358846664429
• CID: 5418265
• Update Time: 2025-06-12

(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate
• (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate

• Inchi： 1S/C22H16O6/c1-13-7-8-14(26-13)12-20-21(23)16-10-9-15(11-19(16)28-20)27-22(24)17-5-3-4-6-18(17)25-2/h3-12H,1-2H3
• InChI Key： ZAHRHPWKSCPDMI-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(C)O3)C(=O)C2=CC=1)(=O)C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate

Comprehensive Overview of Compound CAS No. 622365-48-4: (2Z)-2-(5-Methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate

The compound with the Chemical Abstracts Service (CAS) number 622365-48-4, known as (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a furan ring, a benzofuran moiety, and an ester functional group. These structural elements contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate in the development of novel pharmaceuticals. The compound's ability to interact with specific biological targets has made it a subject of interest in the field of drug discovery. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory diseases and oxidative stress-related conditions.

The molecular structure of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate is particularly noteworthy. The presence of the furan ring and the benzofuran moiety provides the molecule with a high degree of rigidity and stability, which can enhance its pharmacokinetic properties. Additionally, the ester functional group allows for potential modifications that can be used to optimize the compound's solubility and bioavailability.

In terms of synthesis, several methods have been reported for the preparation of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methoxybenzoate. One common approach involves the condensation of 5-methylfurfural with 6-hydroxybenzofuranone, followed by esterification with 2-methoxybenzoic acid. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-y l 2-methoxybenzoate has been extensively studied in various in vitro and in vivo models. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, it has shown promise in reducing oxidative stress by scavenging free radicals and upregulating antioxidant enzymes.

One of the key areas where (2Z)-2-(5-methylfuran - - - - - - - - - - - - - - - - ylmethylidene)-3-o xo--(1-benzof uran--y l) --meth oxyb enzo ate has shown potential is in the treatment of neurodegenerative diseases. Research published in Neuropharmacology has indicated that this compound can protect neuronal cells from oxidative damage and reduce neuroinflammation, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, (2Z)- -(5--m eth ylf ur an--y l) --meth ylid ene)--(1--ben zof ur an--y l) --meth oxyb en zo ate has also been investigated for its anticancer effects. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that it may have applications in cancer therapy as a novel chemotherapeutic agent.

The safety profile of (Z)--(5--m eth ylf ur an--y l) --meth ylid ene)--(1--ben zof ur an--y l) --meth oxyb en zo ate is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development.

In conclusion, the compound with CAS number 622365--48--4, known as (Z)--(5--m eth ylf ur an--y l) --meth ylid ene)--(1--ben zof ur an--y l) --meth oxyb en zo ate, represents a promising molecule with diverse biological activities. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.